Cas no 811836-23-4 ((4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone)

• Product Name: (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone
• CAS No: 811836-23-4
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 1094309
• PubChem ID: 72942996
• Update Time: 2025-05-19

(4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone
• (4-methoxy-3-nitrophenyl)-(3-nitrophenyl)methanone
• 811836-23-4

• Inchi： 1S/C14H10N2O6/c1-22-13-6-5-10(8-12(13)16(20)21)14(17)9-3-2-4-11(7-9)15(18)19/h2-8H,1H3
• InChI Key： CTFMGLVNKYPDBV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone

Compound CAS No. 811836-23-4: (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone

The compound with CAS No. 811836-23-4, known as (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a methanone group bridging two aromatic rings, one of which is substituted with a methoxy and nitro group, while the other bears a nitro group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Chemical Structure and Properties: The molecule consists of two aromatic rings connected by a carbonyl group. The first ring is a phenyl group substituted with a methoxy (-OCH₃) and a nitro (-NO₂) group at the 4th and 3rd positions, respectively. The second ring is a phenyl group with a nitro group at the 3rd position. This arrangement creates a highly conjugated system, which influences the compound's electronic properties, reactivity, and spectral characteristics.

Synthesis and Characterization: The synthesis of (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. The compound has been characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, providing insights into its molecular geometry and packing arrangements.

Applications in Materials Science: Due to its extended conjugation and electron-withdrawing groups, this compound exhibits strong fluorescence properties under UV light. Recent studies have explored its potential as a fluorescent probe for sensing applications, such as detecting metal ions or monitoring environmental pollutants. Its ability to form self-assembled structures makes it a promising candidate for nanotechnology applications.

Pharmacological Potential: The presence of nitro groups in the molecule suggests potential bioactivity, particularly in anti-inflammatory or anticancer drug development. Preclinical studies have indicated that this compound may inhibit certain enzyme activities or modulate cellular signaling pathways. Collaborative research efforts between chemists and biologists are ongoing to evaluate its therapeutic potential further.

Environmental Impact: As industries increasingly prioritize sustainability, understanding the environmental fate of compounds like (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone becomes crucial. Recent eco-toxicological studies have assessed its biodegradability and potential ecotoxicity under various conditions. These findings are essential for developing safe handling protocols and minimizing ecological risks.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to make it more cost-effective and scalable for industrial applications. Additionally, investigations into its photochemical properties are paving the way for its use in advanced materials such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

In conclusion, (4-Methoxy-3-nitrophenyl)(3-nitrophenyl)methanone represents a versatile platform for exploring diverse chemical transformations and applications. Its unique structure continues to inspire innovative research across multiple disciplines, underscoring its importance in modern chemical science.